Cas no 921040-82-6 ((1S,2R)-N,2-Dimethylcyclohexan-1-amine)

• Product Name: (1S,2R)-N,2-Dimethylcyclohexan-1-amine
• CAS No: 921040-82-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD19223105
• CID: 4777246
• Update Time: 2026-02-27

(1S,2R)-N,2-Dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-N,2-dimethylcyclohexan-1-amine
• SB39944
• (1S,2R)-N,2-Dimethylcyclohexan-1-amine

• MDL： MFCD19223105
• Inchi： 1S/C8H17N/c1-7-5-3-4-6-8(7)9-2/h7-9H,3-6H2,1-2H3/t7-,8+/m1/s1
• InChI Key： HMDSHIZGTPRJHT-SFYZADRCSA-N
• SMILES： N(C)[C@H]1CCCC[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• XLogP3: 2
• Topological Polar Surface Area: 12

Additional information on (1S,2R)-N,2-Dimethylcyclohexan-1-amine

Chemical Profile of (1S,2R)-N,2-Dimethylcyclohexan-1-amine (CAS No. 921040-82-6)

(1S,2R)-N,2-Dimethylcyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 921040-82-6, is a chiral amine derivative with significant implications in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of cyclohexane-based amines, which are widely studied for their structural diversity and potential biological activity. The specific stereochemistry defined by the (1S,2R) configuration makes this molecule a subject of interest for drug design and development, particularly in the quest to achieve enantioselective pharmacological effects.

The synthesis and characterization of (1S,2R)-N,2-Dimethylcyclohexan-1-amine involve sophisticated organic chemistry techniques, including asymmetric synthesis and stereoselective reactions. The presence of two methyl groups at the 2-position of the cyclohexane ring influences its conformational flexibility and reactivity, making it a valuable scaffold for medicinal chemists. Recent advancements in catalytic asymmetric methods have enabled more efficient and scalable production of such chiral amines, which is crucial for both academic research and industrial applications.

In the realm of pharmaceutical research, (1S,2R)-N,2-Dimethylcyclohexan-1-amine has been explored as a potential intermediate in the synthesis of bioactive molecules. Its structural motif is reminiscent of natural products and pharmacophores found in various therapeutic agents. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding interactions. The stereochemical purity of (1S,2R)-N,2-Dimethylcyclohexan-1-amine is particularly important, as enantiomers often exhibit distinct pharmacological profiles due to differences in their interaction with biological targets.

Recent studies have highlighted the role of cyclohexane-based amines in drug discovery. A notable example is their application in the development of protease inhibitors, where the rigid cyclohexane ring provides stability to the molecular structure while allowing for optimal binding to protein targets. The amine functional group further enhances reactivity, enabling modifications that can fine-tune biological activity. Researchers have leveraged computational modeling and high-throughput screening to identify novel derivatives of (1S,2R)-N,2-Dimethylcyclohexan-1-amine with enhanced efficacy and reduced side effects.

The chemical properties of (1S,2R)-N,2-Dimethylcyclohexan-1-amine also make it a useful tool for studying fundamental aspects of molecular recognition. Its ability to form hydrogen bonds and interact with other biomolecules has been exploited in the design of molecular probes and ligands for diagnostic applications. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and repeated use in laboratory settings.

From an industrial perspective, the production of high-purity (1S,2R)-N,2-Dimethylcyclohexan-1-amine is challenging but essential for its applications in drug development. Advances in synthetic methodologies have led to more cost-effective and environmentally friendly processes. For example, biocatalytic approaches using engineered enzymes have been successfully employed to achieve high enantioselectivity without relying on harsh chemical conditions. Such innovations not only improve yield but also align with green chemistry principles by reducing waste and energy consumption.

The future prospects for (1S,2R)-N,2-Dimethylcyclohexan-1-amine are promising as new research continues to uncover its potential applications. Collaborative efforts between academia and industry are likely to drive further development in this area. As computational chemistry tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying promising derivatives for preclinical testing. This interdisciplinary approach will accelerate the translation of laboratory discoveries into tangible therapeutic benefits.

In summary, (1S,2R)-N,2-Dimethylcyclohexan-1-amine (CAS No. 921040-82-6) represents a significant compound in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its synthesis challenges underscore the importance of innovative methodologies in producing chiral molecules with high enantiopurity. As research progresses，this compound will continue to be a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.